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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 91 is a red dye derived from anthraquinone, commonly utilized in the

manufacturing of plastics, textiles, and cosmetics.[1][2][3][4] In a research context, precise and

consistent preparation of stock solutions is critical for obtaining reproducible experimental

results. This document provides a detailed protocol for the preparation, handling, and storage

of Disperse Red 91 stock solutions.

Safety Precautions
Before handling Disperse Red 91, it is crucial to review the Safety Data Sheet (SDS) and

adhere to standard laboratory safety procedures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.[5][6] Gloves should be inspected before use

and disposed of properly after handling.[6]

Ventilation: Handle Disperse Red 91 powder in a well-ventilated area or a chemical fume

hood to avoid the formation and inhalation of dust and aerosols.[5][7][8][9]

Handling: Avoid direct contact with skin and eyes.[5][7][9] Do not eat, drink, or smoke in the

handling area.[7] After handling, wash hands thoroughly with soap and water.[6][7]
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Spills: In case of a spill, clean it up promptly using dry methods to avoid generating dust.[7]

For major spills, evacuate the area and follow emergency procedures.[7]

Materials and Equipment
Disperse Red 91 powder

Analytical balance

Appropriate organic solvent (e.g., Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF))

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer and/or sonicator

Amber glass vials or tubes for storage

Quantitative Data Summary
While specific solubility data in common laboratory solvents is not readily available in the

provided search results, general information suggests that disperse dyes have low water

solubility. Therefore, organic solvents are recommended for preparing stock solutions. The

stability of the dye in solvent is noted by at least one supplier.

Parameter Value Source

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Water Solubility
Does not mix well with water

(inferred from Disperse Red 1)
[7]
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This protocol outlines the steps to prepare a stock solution of Disperse Red 91 at a desired

concentration. The example below is for a 10 mM stock solution in DMSO.

5.1. Pre-Preparation:

Allow the Disperse Red 91 powder to equilibrate to room temperature before opening the

container to prevent condensation of moisture.

Ensure all glassware is clean and dry.

Calculate the required mass of Disperse Red 91 based on its molecular weight (355.38

g/mol ) and the desired concentration and volume of the stock solution.[1]

Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

5.2. Weighing the Compound:

Tare a clean weigh boat on an analytical balance.

Carefully weigh the calculated amount of Disperse Red 91 powder. Handle the powder in a

fume hood to minimize inhalation risk.

5.3. Dissolution:

Transfer the weighed Disperse Red 91 powder to a volumetric flask of the appropriate size.

Add a small amount of the chosen solvent (e.g., DMSO) to the flask, approximately half of

the final desired volume.

Gently swirl the flask to wet the powder.

To aid dissolution, use a vortex mixer. If the compound does not fully dissolve, sonication in a

water bath for short intervals may be necessary.

Once the powder is completely dissolved, add the solvent to the final volume mark on the

volumetric flask.

Invert the flask several times to ensure the solution is homogeneous.
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5.4. Storage:

Aliquot the stock solution into smaller, single-use amber vials or tubes to avoid repeated

freeze-thaw cycles.

Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage, as recommended.[2]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Disperse Red 91 stock

solution.
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Caption: Workflow for preparing a Disperse Red 91 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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